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Compound of Interest

Compound Name: 3-Methylbutanol - d2

Cat. No.: B1147822

For researchers, scientists, and professionals in drug development, ensuring safe handling of
all laboratory chemicals is paramount. This document provides crucial safety and logistical
information for the handling and disposal of 3-Methylbutanol-d2, a deuterated analog of
isoamyl alcohol. The following procedures and data are designed to minimize risk and ensure a
safe laboratory environment.

Health Hazard Summary

3-Methylbutanol is a flammable liquid and vapor that can cause irritation to the skin, eyes, and
respiratory system.[1][2][3][4][5][6] Inhalation of vapors may lead to dizziness, drowsiness, and
other central nervous system effects.[1][2] Ingestion can be harmful and may cause lung
damage if the substance is aspirated into the lungs.[1] Repeated or prolonged exposure can
lead to skin dryness and cracking.[1][4] It is crucial to handle this chemical with appropriate
personal protective equipment in a well-ventilated area.

Personal Protective Equipment (PPE)

The following table summarizes the necessary personal protective equipment for handling 3-
Methylbutanol-d2.
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PPE Category

Recommended Equipment

Specifications

Eye and Face Protection

Chemical safety goggles or

face shield

Must provide a complete seal

around the eyes.[7]

Hand Protection

Chemical-resistant gloves

Neoprene or other suitable
material that is resistant to

alcohols.[8]

Body Protection

Protective clothing, lab coat, or

apron

Fire/flame resistant and

chemically resistant material.

[7]

Respiratory Protection

Approved respirator

Required when ventilation is
inadequate or exposure limits
are exceeded. A chemical
respirator with an organic
vapor cartridge is

recommended.[9][10]

Exposure Limits

Exposure to 3-Methylbutanol should be maintained below the established occupational

exposure limits.

Organization

TWA (Time-Weighted
Average)

STEL (Short-Term
Exposure Limit)

ACGIH 100 ppm 125 ppm
OSHA 100 ppm (360 mg/m3) -
NIOSH 100 ppm (360 mg/m3) 125 ppm (450 mg/m3)[10]

Physical and Chemical Properties

Understanding the physical and chemical properties of 3-Methylbutanol is essential for safe

handling and storage.
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Property Value

Flash Point 42.78°C (109°F) (Closed Cup)[9]
Auto-ignition Temperature 350°C (662°F)[9]

Boiling Point 130.7°C at 1,013 hPa[11]
Molecular Weight 88.15 g/mol [3][9]

Appearance Colorless liquid[2][9]

Odor Disagreeable and choking[9]

Operational and Disposal Plans
Handling and Storage Protocol

o Ventilation: Always handle 3-Methylbutanol-d2 in a well-ventilated area, preferably in a
chemical fume hood.[7][9][10]

« Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition
sources.[4][5][12] Use explosion-proof electrical and lighting equipment.[4][7]

e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge.[7][9][13]

o Personal Hygiene: Wash hands thoroughly after handling.[5][7] Do not eat, drink, or smoke in
the work area.[10]

e Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[3][9][13]
Flammable materials should be stored in a designated safety cabinet.[9]

Spill Response Protocol

e Evacuate: Evacuate all non-essential personnel from the spill area.[13]
o Ventilate: Ensure adequate ventilation.[13]

o Eliminate Ignition Sources: Remove all sources of ignition from the area.[10][13]
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e Containment: Use a non-combustible absorbent material like vermiculite, sand, or earth to
soak up the spill.[10]

e Collection: Place the absorbed material into a suitable, sealed container for disposal.[14]

« Decontamination: Clean the spill area thoroughly.

First Aid Procedures

Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.[1][3]

Immediately remove contaminated clothing.
Skin Contact Flush the skin with plenty of water for at least 15
minutes.[1][3]

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower
Eye Contact i ) ) ) )

eyelids occasionally. Seek immediate medical

attention.[1][3][7]

Do NOT induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.[3][13]

Disposal Plan

Chemical waste must be disposed of in accordance with all applicable federal, state, and local
regulations. Contact a licensed professional waste disposal service to dispose of this material.
Do not allow the chemical to enter drains.[11][13]

Workflow and Safety Pathway

The following diagram illustrates the logical workflow for safely handling 3-Methylbutanol-d2,
from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3-Methylbutanol-d2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1147822#personal-protective-equipment-for-
handling-3-methylbutanol-d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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